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Compound of Interest

Compound Name: Fenhexamid-d10

Cat. No.: B15295614 Get Quote

An in-depth review of available safety and technical data for Fenhexamid-d10 indicates that a

comprehensive Safety Data Sheet (SDS) specifically for the deuterated isotopologue is not

readily available. Standard practice for such labeled compounds often involves referencing the

SDS of the unlabeled parent compound, Fenhexamid, for detailed safety information. This

guide synthesizes the available data for Fenhexamid and supplements it with specific

information for Fenhexamid-d10 where available, presenting it in a format suitable for

researchers, scientists, and drug development professionals.

Substance Identification
Fenhexamid-d10 is the deuterated form of Fenhexamid, a foliar fungicide. The deuterium

labeling is typically on the cyclohexane ring.
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Identifier Data Source

Analyte Name Fenhexamid-d10 [1][2]

Synonyms

N-(2,3-Dichloro-4-

hydroxyphenyl)-1-

methyl(cyclohexane-

d10)carboxamide

[1][2]

CAS Number 1246815-53-1 [1]

Molecular Formula C₁₄H₇D₁₀Cl₂NO₂

Molecular Weight 312.26 g/mol

Unlabeled CAS Number 126833-17-8

Physical and Chemical Properties
The following data pertains to the unlabeled Fenhexamid. It is anticipated that the properties of

Fenhexamid-d10 will be very similar.

Property Value Source

Physical State White powder

Melting Point 153 °C

Boiling Point 320 °C

Flash Point > 150 °C (> 302 °F)

Density 1.34 at 20 °C

Vapor Pressure
3 x 10⁻⁹ mm Hg at 20 °C

(Extrapolated)

Partition Coefficient (n-

octanol/water)
log Kow = 3.51

Dissociation Constant (pKa) 7.3

Solubility in Water No data available
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Hazard Identification and Classification
The hazard classification for Fenhexamid is as follows:

Classification Hazard Statement Pictogram Source

Hazardous to the

aquatic environment -

chronic hazard,

Category 2

H411: Toxic to aquatic

life with long lasting

effects

GHS09 (Environment)

Acute toxicity -

Inhalation

(Dusts/Mists),

Category 2

H330: Fatal if inhaled
GHS06 (Skull and

crossbones)

Note: There can be variations in classification between suppliers and regulatory bodies.
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GHS Pictograms
Hazard Statements

{GHS09 | Environment} H411

Toxic to aquatic life with long lasting effects

{GHS06 | Skull and Crossbones}
H330

Fatal if inhaled
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Sample & Standard Preparation

HPLC Analysis

Data Processing

Water Sample
(Dilute if necessary)

Inject into HPLC System

Reference Standard
(Prepare stock and dilutions)

Isocratic Separation
(50:50 ACN:Water)

UV Detection at 210 nm

Quantify using Calibration Curve

Final Concentration

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Isolate Spill Area
(Rope off, keep people away)

Wear Appropriate PPE
(Gloves, respirator, safety glasses)

Prevent Environmental Release
(Avoid entry into drains/rivers)

Clean-up Procedure
(Sweep dust into airtight container)

Dispose of Waste
(Follow regulations)

Decontaminate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety data sheet for Fenhexamid-d10]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15295614#safety-
data-sheet-for-fenhexamid-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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